Cas no 192805-87-1 (BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER)
192805-87-1 structure
Product Name:BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER
CAS No:192805-87-1
MF:C10H8ClF3O2
MW:252.617532730103
CID:3391800
PubChem ID:11780008
Update Time:2025-04-21
BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER
- Ethyl 2-chloro-4-(trifluoromethyl)benzoate
- starbld0013615
- AKOS024437552
- MFCD12923258
- SCHEMBL6849228
- 192805-87-1
- 2-Chloro-4-(trifluoromethyl)benzoic acid ethyl ester
-
- Inchi： 1S/C10H8ClF3O2/c1-2-16-9(15)7-4-3-6(5-8(7)11)10(12,13)14/h3-5H,2H2,1H3
- InChI Key： YEJXRKIOCTUZFG-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)(F)F)C=CC=1C(=O)OCC
Computed Properties
- Exact Mass: 252.0164917g/mol
- Monoisotopic Mass: 252.0164917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FBUL-250mg |
Ethyl 2-chloro-4-(trifluoromethyl)benzoate |
192805-87-1 | 250mg |
$104.00 | 2024-06-17 | ||
| 1PlusChem | 1P01FBUL-1g |
Ethyl 2-chloro-4-(trifluoromethyl)benzoate |
192805-87-1 | 1g |
$183.00 | 2024-06-17 | ||
| 1PlusChem | 1P01FBUL-5g |
Ethyl 2-chloro-4-(trifluoromethyl)benzoate |
192805-87-1 | 5g |
$541.00 | 2024-06-17 | ||
| 1PlusChem | 1P01FBUL-25g |
Ethyl 2-chloro-4-(trifluoromethyl)benzoate |
192805-87-1 | 25g |
$1734.00 | 2024-06-17 | ||
| A2B Chem LLC | AX94013-250mg |
Ethyl 2-chloro-4-(trifluoromethyl)benzoate |
192805-87-1 | 250mg |
$75.00 | 2024-04-20 | ||
| A2B Chem LLC | AX94013-1g |
Ethyl 2-chloro-4-(trifluoromethyl)benzoate |
192805-87-1 | 1g |
$150.00 | 2024-04-20 | ||
| A2B Chem LLC | AX94013-5g |
Ethyl 2-chloro-4-(trifluoromethyl)benzoate |
192805-87-1 | 5g |
$475.00 | 2024-04-20 | ||
| A2B Chem LLC | AX94013-25g |
Ethyl 2-chloro-4-(trifluoromethyl)benzoate |
192805-87-1 | 25g |
$1575.00 | 2024-04-20 |
BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
192805-87-1 (BENZOIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, ETHYL ESTER) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
